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Compound of Interest

Compound Name:
1-(2,6-Difluorophenyl)-3-

methylbutan-1-amine

Cat. No.: B13229950

Get Quote

Executive Summary & Chemical Identity
1-(2,6-Difluorophenyl)-3-methylbutan-1-amine is a specialized fluorinated building block,

often utilized in the synthesis of protease inhibitors (e.g., renin or HIV protease targets) and

CNS-active agents.[1][2] The molecule features a homobenzylic amine scaffold with a 2,6-

difluorophenyl substitution.[1][2]

The 2,6-difluoro motif is critical in drug design for two reasons:

Metabolic Blocking: It protects the oxidation-prone phenyl ring positions from P450

metabolism.[1]

Conformational Locking: The steric bulk of the ortho-fluorines restricts rotation around the

bond, potentially locking the bioactive conformation.[1]
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Property Specification

IUPAC Name 1-(2,6-difluorophenyl)-3-methylbutan-1-amine

Molecular Formula

Molecular Weight 199.24 g/mol

Chiral Center C1 (Benzylic position)

Key Functional Groups Primary Amine, Difluoroarene, Isobutyl tail

Spectroscopic Elucidation Strategy
The validation of this structure requires a multi-modal approach to confirm the regiochemistry of

the fluorine atoms and the integrity of the alkyl chain.

Nuclear Magnetic Resonance (NMR) Profiling
The 2,6-difluoro substitution pattern creates a distinct "fingerprint" in both

and

NMR.[2]

NMR (Recommended Frequency: 376 MHz)
Signal: A single signal (if rotation is fast) or two diastereotopic signals (if rotation is restricted

by the chiral center).

Chemical Shift: Typically

-110 to -115 ppm.[1][2]

Multiplicity: Triplet of triplets (tt) due to coupling with H3/H5 (

Hz) and H4 (

Hz).[1]

NMR (500 MHz,
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)
Benzylic Proton (

): A triplet or double-doublet at

4.0–4.5 ppm.[1][2]

Diagnostic Feature: Look for long-range coupling (

) to the ortho-fluorines, appearing as broadening or fine splitting.[1][2]

Aromatic Protons:

H4 (Para): Triplet of triplets at

7.1–7.3 ppm.

H3/H5 (Meta): Triplet (appearing as apparent triplets due to F coupling) at

6.8–7.0 ppm.[1]

Alkyl Chain:

(Methylene): Diastereotopic protons (due to C1 chirality) appearing as multiplets at

1.4–1.8 ppm.[1]

(Methine): Multiplet at

1.6 ppm.

(Methyls): Two doublets at

0.9 ppm (diastereotopic methyls).[1]

Mass Spectrometry (ESI-HRMS)
Ionization: Positive Mode (

).[1]
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Theoretical m/z: 200.1249.[2]

Fragmentation Pattern (MS/MS):

Base Peak: Loss of ammonia (

) is common in benzylic amines, but the tropylium ion formation dominates.[2]

Diagnostic Fragment: Cleavage of the

bond yields the 2,6-difluorobenzyl cation (m/z ~127).[1][2] This is the "signature" peak
confirming the difluoro ring.

Stereochemical Determination Protocols
Since C1 is a chiral center, determining the Enantiomeric Excess (ee) is mandatory.[2]

Chiral HPLC Method
Direct separation of the primary amine is often difficult due to peak tailing. Derivatization is

recommended.[2][3]

Derivatization Agent: GITC (2,3,4,6-Tetra-O-acetyl-beta-D-glucopyranosyl isothiocyanate) or

Mosher's Acid Chloride.[1][2]

Column: Polysaccharide-based (e.g., Chiralpak AD-H or OD-H).[1][2]

Mobile Phase: Hexane/IPA/Diethylamine (90:10:0.1).

Detection: UV at 260 nm (phenyl absorption).

Vibrational Circular Dichroism (VCD)
For absolute configuration assignment (R vs. S) without crystallization:

Measure FTIR and VCD spectra in

.[2]

Compute DFT (B3LYP/6-31G*) predicted spectra for the (R)-enantiomer.[1]
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Compare sign patterns of the amide I/II bands (if derivatized) or C-F stretches (~1450

).[1]

Analytical Workflow Visualization
The following diagram outlines the logical flow for full structural validation, from crude synthesis

to certified reference material.

Crude Sample
1-(2,6-Difluorophenyl)-3-methylbutan-1-amine

Purity Check
(UPLC-MS / 1H NMR)

 >95%?

Structural Confirmation

 Pass

Stereochemical Analysis 19F NMR
Confirm 2,6-substitution

HRMS
m/z 127 Fragment

Solid State Profiling Chiral HPLC
(Derivatized)

Single Crystal XRD
(HCl Salt)

Click to download full resolution via product page

Figure 1: Analytical decision matrix for the structural validation of fluorinated benzylic amines.
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Solid-State Characterization & Salt Selection
The free base is likely an oil or low-melting solid.[1][2] For drug development, a crystalline salt

form is required.[2]

Salt Screening
Hydrochloride (HCl): Standard first choice. Likely to form stable needles.[2]

Protocol: Dissolve free base in

, add 4M HCl in dioxane dropwise.[2]

Fumarate/Tartrate: Use if HCl is hygroscopic.[2] Tartrate allows for potential chiral resolution

via diastereomeric crystallization.[2]

X-Ray Powder Diffraction (PXRD)
Purpose: Polymorph identification.

Key Region: 2,6-difluoro substitution often leads to unique packing motifs due to

interactions.[1][2] Look for distinct reflections in the

range.[1]

Impurity Profiling
Common synthetic routes (e.g., Grignard addition to nitriles or imines) yield specific impurities:

Des-fluoro analogs: Arising from incomplete fluorination of starting materials.[1][2] Detectable

via

NMR (absence of signal) or LC-MS (

m/z = -18).[1]

Dimerization products: Reductive coupling byproducts if synthesized via imine reduction.[2]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Quabodepistat
https://www.pesticideinfo.org/chemical/PRI3000/
https://www.pesticideinfo.org/chemical/PRI3000/
https://www.pesticideinfo.org/chemical/PRI3000/
https://www.pesticideinfo.org/chemical/PRI3000/
https://www.pesticideinfo.org/chemical/PRI3000/
https://www.pesticideinfo.org/chemical/PRI3000/
https://pubchem.ncbi.nlm.nih.gov/compound/Quabodepistat
https://www.pesticideinfo.org/chemical/PRI3000/
https://pubchem.ncbi.nlm.nih.gov/compound/Quabodepistat
https://pubchem.ncbi.nlm.nih.gov/compound/Quabodepistat
https://www.pesticideinfo.org/chemical/PRI3000/
https://pubchem.ncbi.nlm.nih.gov/compound/Quabodepistat
https://www.pesticideinfo.org/chemical/PRI3000/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13229950?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Atropisomers: While rare for this specific chain length, check for line broadening in NMR at

low temperatures (

), which indicates restricted rotation of the difluorophenyl ring.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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